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Compound of Interest

Compound Name: Piperidin-1-ol

Cat. No.: B147077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth characterization of N-Hydroxypiperidine (CAS 4801-

58-5), a heterocyclic compound with significant applications in organic synthesis and potential

relevance to drug discovery. This document outlines its physicochemical properties,

spectroscopic data, synthesis, and key reactions, supported by detailed experimental protocols

and safety information.

Core Characterization
N-Hydroxypiperidine, also known as Piperidin-1-ol, is a hydroxylated derivative of piperidine.

[1] It presents as fine white, hygroscopic crystals and is soluble in water.[1] Its fundamental

properties are summarized in the tables below.

Physicochemical Properties
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Property Value Reference(s)

CAS Number 4801-58-5 [1]

Chemical Formula C₅H₁₁NO [1]

Molar Mass 101.149 g·mol⁻¹ [1]

Appearance Fine white crystals [1]

Density 1.070 g/cm³ [1]

Melting Point 39.3 °C (102.7 °F; 312.4 K) [1]

Boiling Point 98.5 °C (209.3 °F; 371.6 K) [1]

Solubility in Water 113 g/L [1]

log P -0.17 [1]

Vapor Pressure 0.542 Torr [1]

Flash Point 84.9 °C (184.8 °F; 358.0 K) [1]

Spectroscopic Data Summary
Technique Key Data Reference(s)

¹H NMR
See detailed spectrum

analysis below.

¹³C NMR
Data not explicitly found in

searches.

Mass Spectrometry Molecular Ion: 101 m/z. [2]

Infrared (IR)

Data available, specific peaks

to be detailed in relevant

section.

[2]

Synthesis and Reactions
Synthesis of N-Hydroxypiperidine
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A convenient method for the synthesis of N-Hydroxypiperidine involves a two-step process

starting from a secondary amine. This procedure, adapted from the work of O'Neil et al.,

involves the formation of a tertiary β-cyanoethyl amine followed by oxidative cleavage.

Experimental Protocol: Synthesis of N-Hydroxypiperidine

Step 1: Cyanoethylation of Piperidine. Piperidine is treated with acrylonitrile in methanol to

yield the tertiary β-cyanoethyl amine. This reaction typically proceeds in excellent yield.

Step 2: Oxidation and Cope Elimination. The resulting tertiary amine is oxidized with meta-

chloroperoxybenzoic acid (mCPBA). If the reaction is conducted in a non-hydrogen bonding

solvent like dichloromethane (CH₂Cl₂), the intermediate N-oxide undergoes an in-situ Cope

elimination to furnish N-Hydroxypiperidine in high yield.
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Caption: Synthesis of N-Hydroxypiperidine.

Oxidation to Nitrone
N-Hydroxypiperidine can be oxidized to form a nitrone, a heteroatomic analogue of a ketone.

This reaction is a key transformation of secondary hydroxylamines.[1]

Experimental Protocol: Oxidation of N-Hydroxypiperidine to a Nitrone

N-Hydroxypiperidine is treated with hydrogen peroxide in methanol as the solvent.[1] The

reaction can be catalyzed by methylrhenium trioxide (MTO). The diperoxide complex of

MTO, CH₃Re(O)(η₂-O₂)₂(H₂O), is the reactive form of the catalyst in the presence of high

concentrations of hydrogen peroxide.[3]
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Caption: Oxidation of N-Hydroxypiperidine.

Spectroscopic Characterization
¹H NMR Spectroscopy
The ¹H NMR spectrum of N-Hydroxypiperidine provides characteristic signals for the protons on

the piperidine ring.

Experimental Protocol: ¹H NMR Spectroscopy

A sample of N-Hydroxypiperidine (e.g., 0.04 mL) is dissolved in a deuterated solvent (e.g.,

0.5 mL CDCl₃) for analysis.[4]

¹H NMR Data (399.65 MHz, CDCl₃)[4]
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Chemical Shift (ppm) Multiplicity Assignment

~8.2 br s N-OH

3.253 m H₂', H₆' (equatorial)

2.449 m H₂', H₆' (axial)

1.736 m H₃', H₅' (equatorial)

1.58 m H₄' (equatorial)

1.56 m H₃', H₅' (axial)

1.15 m H₄' (axial)

Note: Specific assignments of equatorial and axial protons can be complex and may require

further 2D NMR studies for definitive confirmation.

Applications in Drug Development and Research
While the piperidine scaffold is a common motif in a vast number of pharmaceuticals, the direct

application of N-Hydroxypiperidine is more specialized. Its primary role is as a synthetic

intermediate.

Precursor to Nitrones: As demonstrated, N-Hydroxypiperidine is a ready precursor to the

corresponding nitrone. Nitrones are valuable 1,3-dipoles used in [3+2] cycloaddition

reactions to synthesize a variety of five-membered heterocyclic compounds, which are

themselves important scaffolds in medicinal chemistry.

Biological N-oxidation Studies: N-Hydroxypiperidine has been identified as a metabolite of

piperidine in in vitro studies using rat liver microsomal preparations.[4] This makes it a

relevant compound for studying the metabolic pathways of piperidine-containing drugs and

xenobiotics.

It is important to distinguish N-Hydroxypiperidine from its commonly used derivative, N-Boc-4-

hydroxypiperidine. The latter has a protected nitrogen and a hydroxyl group on the ring, making

it a versatile building block for introducing the piperidine moiety into larger molecules, including

kinase inhibitors and central nervous system agents.
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Safety and Handling
N-Hydroxypiperidine is a chemical that requires careful handling in a laboratory setting.

Safety and Hazard Information
Hazard Category GHS Classification Precautionary Statements

Acute Toxicity

Not fully classified, but LD50

(intravenous, mouse) = 180

mg/kg[1]

P264, P270, P301+P312

Skin Corrosion/Irritation May cause irritation[1]
P280, P302+P352,

P332+P313

Eye Damage/Irritation May cause irritation
P280, P305+P351+P338,

P337+P313

Flammability Combustible solid[5] P210

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6]

Storage: Store in a cool, dry, well-ventilated area. Keep container tightly closed.[5]

Spill and Disposal: In case of a spill, avoid generating dust and use appropriate personal

protective equipment. Dispose of waste in accordance with local, state, and federal regulations.

[6]
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Safe Handling
Emergency Response

Wear PPE:
- Gloves

- Goggles
- Lab Coat

Avoid contact with
skin and eyes

Use in a
well-ventilated area

Store in a cool,
dry place

Clean spills
carefully

Provide first aid
as needed

Use appropriate
extinguishing media

Click to download full resolution via product page

Caption: Key Safety and Handling Procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147077#n-hydroxypiperidine-cas-number-4801-58-5-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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